![molecular formula C22H15Cl3N2 B2935250 2-(4-chlorostyryl)-1-(3,4-dichlorobenzyl)-1H-1,3-benzimidazole CAS No. 306977-79-7](/img/structure/B2935250.png)
2-(4-chlorostyryl)-1-(3,4-dichlorobenzyl)-1H-1,3-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-Chlorostyryl)-1-(3,4-dichlorobenzyl)-1H-1,3-benzimidazole (CDB) is a heterocyclic compound that has been widely used in the scientific community for various research applications. It is a highly versatile and effective compound that can be used in the synthesis of various compounds, as well as in the study of biochemical and physiological effects. Furthermore, it has been used in laboratory experiments to assess the efficacy of drugs and other compounds, as well as to study the mechanisms of action of these compounds.
Scientific Research Applications
Coordination Chemistry and Properties
The review by Boča et al. (2011) delves into the chemistry and properties of compounds containing 2,2′-pyridine-2,6-diylbis(1H-benzimidazole) and related structures. It summarizes preparation procedures, properties of organic compounds, and their complexes, highlighting spectroscopic properties, structures, magnetic properties, biological, and electrochemical activity. This research opens up potential interest points for unknown analogues, suggesting a wide application spectrum including scientific research applications (Boča, Jameson, & Linert, 2011).
Anticancer Potential
Recent work by Akhtar et al. (2019) reviews the design strategy for synthesizing benzimidazole derivatives as anticancer agents. It covers the substituents essential for potency and selectivity, offering a comparison through structure-activity relationships (SAR). The review addresses the variety of mechanisms through which benzimidazole derivatives exhibit anticancer properties, such as intercalation, acting as alkylating agents, and tubulin inhibitors (Akhtar et al., 2019).
Optoelectronic Materials
Lipunova et al. (2018) report on the application of quinazoline derivatives, highlighting their use in optoelectronic materials. They discuss the incorporation of benzimidazole and related fragments into π-extended conjugated systems for creating novel materials. This includes applications related to photoluminescence and electroluminescence, where these compounds serve as materials for organic light-emitting diodes (OLEDs) and photoelectric conversion elements (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Therapeutic Potential and Pharmacological Activities
A comprehensive review by Babbar, Swikriti, & Arora (2020) on the therapeutic potential of benzimidazole compounds discusses their diverse biological applications. These derivatives are found to possess antimicrobial, antiviral, antiparasitic, antihypertensive, anticancer, CNS stimulant, and depressant properties. This variability in pharmacological activity highlights the broad applicability of benzimidazole derivatives in scientific research and therapeutic development (Babbar, Swikriti, & Arora, 2020).
Properties
IUPAC Name |
2-[(E)-2-(4-chlorophenyl)ethenyl]-1-[(3,4-dichlorophenyl)methyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15Cl3N2/c23-17-9-5-15(6-10-17)8-12-22-26-20-3-1-2-4-21(20)27(22)14-16-7-11-18(24)19(25)13-16/h1-13H,14H2/b12-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCTRIFDAUQLPMB-XYOKQWHBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(N2CC3=CC(=C(C=C3)Cl)Cl)C=CC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=C(N2CC3=CC(=C(C=C3)Cl)Cl)/C=C/C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15Cl3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.